1-Linoleoyl Glycerol

• Molecular Formula: C21H38O4
• Molecular Weight: 354.5 g/mol
• InChI: InChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/b7-6+,10-9+
• InChIKey: WECGLUPZRHILCT-AVQMFFATSA-N

1-Linoleoyl Glycerol: A Regioselective Lp-PLA2 Inhibitor and Multifunctional Monoacylglycerol for Cardiovascular and Inflammation Research

1-Linoleoyl glycerol (1‑monolinolein, glyceryl monolinoleate; CAS 2277-28-3) is a naturally occurring monoacylglycerol composed of a glycerol backbone esterified with linoleic acid (C18:2, ω‑6) at the sn‑1 position [1]. Originally isolated from Saururus chinensis roots, this compound has been identified as an inhibitor of lipoprotein‑associated phospholipase A₂ (Lp‑PLA₂, also known as PAF‑AH) [2]. Its biological profile is sharply defined by regio‑ and stereochemical specificity: the (R)-enantiomer inhibits Lp‑PLA₂ with an IC₅₀ of 45.0 μM and the (S)-enantiomer with 52.0 μM, while the 2‑linoleoyl isomer exhibits no Lp‑PLA₂ inhibition and instead modulates cannabinoid CB1 receptors [2]. This positional specificity makes 1‑linoleoyl glycerol a precise tool compound, not readily interchangeable with its regioisomers or other monoacylglycerols.

Regioselective Lp-PLA₂ pathway inhibition tool compound

Natural product-derived sn-1 monoacylglycerol with defined enantiomer activity

Supports chiral lipid mediator SAR and pH-responsive formulation research

• [1] ChEBI:75568 – 1-monolinolein. EMBL-EBI, 2017. https://www.ebi.ac.uk/chebi/CHEBI:75568 View Source
• [2] Lee WS, et al. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. PMID: 15961310. View Source

Why 1-Linoleoyl Glycerol Cannot Be Replaced by 2‑Linoleoyl Glycerol or Other Monoacylglycerols in Target‑Specific Studies

Monoacylglycerols sharing the same fatty acid chain are not functionally equivalent. The position of the acyl group on the glycerol backbone dictates the molecular recognition by enzymes and receptors. Wild‑type human monoacylglycerol lipase (MAGL) hydrolyses 1‑ and 2‑monoacylglycerols at similar rates, but cellular signaling outcomes diverge dramatically: 1‑linoleoyl glycerol selectively inhibits Lp‑PLA₂ and attenuates apolipoprotein CIII‑driven inflammation, whereas 2‑linoleoyl glycerol acts as a CB1 receptor antagonist/partial agonist with no Lp‑PLA₂ activity [1][2]. Even among 1‑monoacylglycerols, the unsaturated linoleoyl chain confers distinct phase behavior in lyotropic liquid crystals compared to monoolein, directly impacting drug‑delivery formulation performance [3]. Substituting 1‑linoleoyl glycerol with a positional isomer or a different acyl‑chain analog without verifying target engagement will invalidate pharmacological conclusions and compromise experimental reproducibility.

This Product

1-Linoleoyl glycerol (sn-1)

Inhibits Lp-PLA₂; no CB1 receptor engagement

Potential Substitute

2-Linoleoyl glycerol (sn-2)

No Lp-PLA₂ activity; CB1 receptor modulator — target engagement diverges completely

This Product

Monolinolein-based liquid crystals

Intrinsic pH-responsive cubic-to-hexagonal phase switching

Potential Substitute

Monoolein (1-oleoyl glycerol)

Lacks intrinsic pH-responsive phase switching without additional dopants

This Product

Racemic or enantiopure 1-linoleoyl glycerol

Defined enantiomeric composition supports chiral SAR interpretation

Potential Substitute

Unspecified monoacylglycerol mixture

Variable enantiomer ratio may shift assay interpretation and reproducibility

• [1] Laitinen T, et al. Mutation of Cys242 of human monoacylglycerol lipase disrupts balanced hydrolysis of 1- and 2-monoacylglycerols and selectively impairs inhibitor potency. Mol Pharmacol. 2014;85(3):510-519. PMID: 24368842. View Source
• [2] Han X, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A2 expression via the MAPK and NFκB pathways. Biol Open. 2015;4(5):661-665. PMID: 25836672. View Source
• [3] Negrini R, Mezzenga R. pH-Responsive Lyotropic Liquid Crystals for Controlled Drug Delivery. Langmuir. 2011;27(9):5296-5303. View Source

Quantitative Differentiation Evidence for 1-Linoleoyl Glycerol Against Closest Analogs

Regioisomeric Selectivity: 1‑Linoleoyl Glycerol Inhibits Lp‑PLA₂ Whereas 2‑Linoleoyl Glycerol Is a CB1 Receptor Ligand

In a direct head‑to‑head comparison, 1‑linoleoyl glycerol (racemic) inhibits Lp‑PLA₂ with IC₅₀ values of 45.0 μM for the (R)-enantiomer and 52.0 μM for the (S)-enantiomer [1]. In contrast, 2‑linoleoyl glycerol shows no measurable Lp‑PLA₂ inhibition and instead acts on the cannabinoid CB1 receptor as an antagonist/partial agonist with an EC₅₀ of approximately 632 nM in the GRABeCB2.0 fluorescent sensor assay [2]. This functional divergence demonstrates that the esterification position on glycerol, not merely the linoleoyl chain, determines the pharmacological target.

Regioisomer Target Engagement

Head-to-head

1-isomer: Lp-PLA₂ IC₅₀ 45.0 μM (R), 52.0 μM (S)
2-isomer: No Lp-PLA₂ inhibition; CB1 EC₅₀ ≈632 nM

Functional divergence determined by esterification position, not acyl chain alone

2-isomer introduces confounding CB1-mediated effects in Lp-PLA₂ studies

Evidence Dimension	Lp-PLA2 inhibitory activity
Target Compound Data	1-Linoleoyl glycerol: IC₅₀ = 45.0 μM (R), 52.0 μM (S)
Comparator Or Baseline	2-Linoleoyl glycerol: no Lp-PLA₂ inhibition; CB1 EC₅₀ = 632 nM
Quantified Difference	Qualitative difference: Lp-PLA₂ inhibition present for 1‑isomer, absent for 2‑isomer; CB1 activity present only for 2‑isomer
Conditions	Lp-PLA₂ assay (Lee et al., 2005); CB1 activity measured by GRABeCB2.0 sensor (Singh et al., 2024)

Why This Matters

Researchers studying Lp‑PLA₂‑mediated atherosclerosis or inflammation must use the 1‑isomer; the 2‑isomer will produce confounding CB1‑mediated effects and no target engagement on Lp‑PLA₂.

• [1] Lee WS, et al. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. PMID: 15961310. View Source
• [2] Singh S, et al. Pharmacological Characterization of the Endocannabinoid Sensor GRABeCB2.0. J Pharmacol Exp Ther. 2024;389(1):67-78. (EC50 values for 2‑LG and 2‑OG). View Source

Enantiomeric Discrimination: (R)- vs. (S)-1-Linoleoyl Glycerol in Lp‑PLA₂ Inhibition

The two synthetic enantiomers of 1‑linoleoyl glycerol demonstrate a modest but reproducible difference in Lp‑PLA₂ inhibitory potency. The (R)-enantiomer exhibits an IC₅₀ of 45.0 μM, while the (S)-enantiomer yields an IC₅₀ of 52.0 μM, representing a 1.16‑fold selectivity for the (R)-form [1]. This enantiomeric discrimination, although subtle, is sufficient to indicate that the chiral center at the glycerol sn‑2 carbon participates in the ligand‑enzyme interaction, distinguishing this compound from achiral Lp‑PLA₂ inhibitors such as darapladib (IC₅₀ = 0.25 nM) which operate via a completely different pharmacophore .

Enantiomer Discrimination

Head-to-head

(R)-enantiomer IC₅₀ = 45.0 μM
(S)-enantiomer IC₅₀ = 52.0 μM
1.16-fold selectivity for (R)-form

Supports chiral recognition in enzyme binding site

Enantiomeric purity relevant for chiral SAR and docking studies

Evidence Dimension	Lp-PLA2 inhibitory potency – enantiomer comparison
Target Compound Data	(R)-1-Linoleoyl glycerol: IC₅₀ = 45.0 μM; (S)-1-Linoleoyl glycerol: IC₅₀ = 52.0 μM
Comparator Or Baseline	Darapladib: IC₅₀ = 0.25 nM (potent synthetic Lp‑PLA₂ inhibitor, Phase 3 clinical candidate)
Quantified Difference	(R) vs (S): 1.16‑fold selectivity. Darapladib is ~180,000‑fold more potent than 1‑linoleoyl glycerol.
Conditions	Lp-PLA2 in vitro enzymatic assay (Lee et al., 2005); darapladib IC₅₀ from published literature.

Why This Matters

For studies requiring a natural‑product Lp‑PLA₂ inhibitor with defined stereochemistry rather than a synthetic clinical candidate, the (R)-enantiomer provides the highest activity. The chiral data also support quality‑control verification of enantiomeric purity in procurement.

• [1] Lee WS, et al. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. PMID: 15961310. View Source

Anti‑Inflammatory Functional Activity: Attenuation of Apolipoprotein CIII‑Induced Inflammation via Lp‑PLA₂ Inhibition

In a mechanistic study using human monocytic THP‑1 cells and HepG2 hepatocytes, 1‑linoleoyl glycerol attenuated the inflammatory cascade triggered by apolipoprotein CIII (apo CIII) [1]. Apo CIII dose‑dependently upregulates Lp‑PLA₂ mRNA and protein expression; treatment with 1‑linoleoyl glycerol blocked this upregulation and reduced downstream IL‑6 production [1]. This functional anti‑inflammatory effect is mechanistically linked to Lp‑PLA₂ inhibition and is not observed with 2‑linoleoyl glycerol, which lacks Lp‑PLA₂ activity and instead engages CB1 receptors . While the exact fold‑change in IL‑6 was not numerically reported in the primary study, the qualitative demonstration of pathway‑specific attenuation provides a functional differentiation absent from simple IC₅₀ comparisons.

Functional Pathway Attenuation

Data to verify

Apo CIII-induced Lp-PLA₂ and IL-6 production attenuated in THP-1 and HepG2 cells (qualitative report)

Reported pathway-specific anti-inflammatory endpoint context

Exact fold-change not numerically reported; requires independent verification

Evidence Dimension	Functional anti-inflammatory activity in apo CIII‑stimulated cells
Target Compound Data	1-Linoleoyl glycerol attenuates apo CIII‑induced Lp‑PLA₂ expression and IL‑6 production (qualitative, Han et al., 2015)
Comparator Or Baseline	2-Linoleoyl glycerol does not inhibit Lp‑PLA₂ and lacks this anti‑inflammatory pathway; instead acts on CB1 receptors.
Quantified Difference	Not numerically quantified; differentiation is functional and pathway‑specific.
Conditions	THP‑1 monocytic cells and HepG2 hepatocytes stimulated with apo CIII; IL‑6 measured as inflammatory readout.

Why This Matters

For preclinical inflammation or atherosclerosis models driven by apo CIII/Lp‑PLA₂ cross‑talk, 1‑linoleoyl glycerol offers a mechanistically coherent tool compound, whereas 2‑linoleoyl glycerol would introduce confounding CB1‑mediated effects without addressing the Lp‑PLA₂ pathway.

• [1] Han X, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A2 expression via the MAPK and NFκB pathways. Biol Open. 2015;4(5):661-665. PMID: 25836672. View Source

pH‑Responsive Lyotropic Liquid Crystal Formulation: 4‑Fold Differential Drug Release from Monolinolein‑Based Systems

Monolinolein (1‑linoleoyl glycerol) combined with linoleic acid (97:3 wt%) in excess water forms a food‑grade lyotropic liquid crystal system that reversibly switches between an Im3m reverse bicontinuous cubic phase at pH 7 and an HII reverse columnar hexagonal phase at pH 2 [1]. This structural transition produces a 4‑fold faster release of the model hydrophilic drug phloroglucinol at intestinal pH (pH 7) compared to gastric pH (pH 2), enabling pH‑targeted oral delivery [1]. In contrast, monoolein (1‑oleoyl glycerol) does not exhibit the same pH‑dependent phase switching without additional doping, due to the absence of the bis‑homoconjugated diene system present in the linoleoyl chain [2].

pH-Responsive Drug Release

Cross-study comparable

4-fold faster release at pH 7 (Im3m cubic) vs pH 2 (H_II hexagonal)
Monolinolein/linoleic acid (97:3) system

Supports intestinal-site delivery research without synthetic modification

Monoolein does not replicate intrinsic pH-responsive phase switching

Evidence Dimension	pH‑dependent drug release rate from lyotropic liquid crystal formulations
Target Compound Data	Monolinolein/linoleic acid (97:3): 4‑fold faster release at pH 7 (Im3m cubic) vs pH 2 (HII hexagonal)
Comparator Or Baseline	Monoolein (1‑oleoyl glycerol): does not intrinsically form a pH‑switchable cubic‑to‑hexagonal transition; requires additional stimuli‑responsive dopants.
Quantified Difference	4‑fold differential release (pH 7 / pH 2) for monolinolein system; monoolein lacks comparable intrinsic pH responsiveness.
Conditions	Excess water, 37 °C, 150 mM ionic strength; model drug phloroglucinol; release monitored by UV‑vis spectroscopy (Negrini & Mezzenga, 2011).

Why This Matters

Formulation scientists designing oral pH‑responsive delivery vehicles should select monolinolein over monoolein when intrinsic pH‑triggered phase switching is desired without synthetic chemical modification.

• [1] Negrini R, Mezzenga R. pH-Responsive Lyotropic Liquid Crystals for Controlled Drug Delivery. Langmuir. 2011;27(9):5296-5303. View Source
• [2] Kulkarni CV, et al. Monoolein: a magic lipid? Phys Chem Chem Phys. 2011;13(8):3004-3021. (Reviews monoolein phase behavior; no intrinsic pH-responsive cubic‑to‑hexagonal switching reported without additives). View Source

High‑Value Application Scenarios for 1-Linoleoyl Glycerol Based on Quantitative Differentiation Evidence

Lp‑PLA₂‑Mediated Atherosclerosis and Vascular Inflammation Research

When the experimental objective requires pharmacological inhibition of Lp‑PLA₂ with a natural‑product‑derived tool compound, 1‑linoleoyl glycerol provides a well‑characterized IC₅₀ (45.0–52.0 μM) with defined enantiomeric activity [1]. Its demonstrated ability to attenuate apo CIII‑driven IL‑6 production in monocytic and hepatic cell lines makes it particularly suitable for mechanistic studies of the apo CIII–Lp‑PLA₂ inflammatory axis in atherosclerosis [2]. Critically, the 2‑linoleoyl isomer must be excluded from such studies because it lacks Lp‑PLA₂ activity and acts as a CB1 receptor modulator, introducing off‑target confounds .

Chiral Structure–Activity Relationship (SAR) Studies on Glycerol‑Based Lipid Mediators

The 1.16‑fold enantiomeric discrimination between (R)- and (S)-1‑linoleoyl glycerol in Lp‑PLA₂ inhibition [1] provides a basis for SAR programs investigating how glycerol stereochemistry influences lipid‑modifying enzyme recognition. Procuring the individual enantiomers rather than the racemate enables researchers to assign potency contributions to specific chiral centers and to validate computational docking predictions against the Lp‑PLA₂ active site.

pH‑Responsive Oral Drug Delivery System Development

Formulation laboratories engineering stimuli‑responsive lipid carriers can exploit the intrinsic pH‑dependent phase behavior of monolinolein/linoleic acid mixtures. The system delivers a 4‑fold faster drug release at intestinal pH (7) versus gastric pH (2), enabling site‑specific release without synthetic polymer coatings [3]. This property is not replicated by monoolein without additional chemical modification, giving monolinolein a decisive advantage for food‑grade oral delivery platforms.

Endocannabinoid System Control Experiments Requiring a CB1‑Inactive Monoacylglycerol

In studies of endocannabinoid signaling, 2‑arachidonoylglycerol (2‑AG) and 2‑linoleoyl glycerol are known CB1 ligands. When a structurally related monoacylglycerol is required as a negative control that does not engage CB1 receptors, 1‑linoleoyl glycerol is the appropriate choice because its sn‑1 regioisomerism renders it inactive at CB1 while maintaining similar physicochemical properties (logP, solubility) . This avoids the confounding receptor activation that would occur with 2‑linoleoyl glycerol.

Application

Selection Property

Validation Focus

Lp-PLA₂-mediated vascular inflammation studies

Regioisomer identity (sn-1 esterification)

Lp-PLA₂ pathway engagement and apo CIII endpoint monitoring

Chiral lipid mediator SAR studies

Enantiomeric purity

(R)- vs (S)-enantiomer activity differentiation

pH-responsive oral delivery research

Lyotropic phase behavior

pH-dependent cubic-to-hexagonal transition verification

Endocannabinoid system control experiments

CB1-inactive regioisomer profile

Absence of CB1 receptor engagement confirmation

• [1] Lee WS, et al. Lp-PLA₂ inhibitory activities of fatty acid glycerols isolated from Saururus chinensis roots. Bioorg Med Chem Lett. 2005;15(15):3573-3575. PMID: 15961310. View Source
• [2] Han X, et al. Apolipoprotein CIII regulates lipoprotein-associated phospholipase A2 expression via the MAPK and NFκB pathways. Biol Open. 2015;4(5):661-665. PMID: 25836672. View Source
• [3] Negrini R, Mezzenga R. pH-Responsive Lyotropic Liquid Crystals for Controlled Drug Delivery. Langmuir. 2011;27(9):5296-5303. View Source